Cas no 1806975-74-5 (4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile
• CAS No: 1806975-74-5
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4887692
• Update Time: 2025-10-19

4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-4-7(8(10)11)6(2-3-12)9(14)13-5/h4,8H,2H2,1H3,(H,13,14)
• InChI Key： QUUKVFJKPSYEBD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)NC(C=1CC#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile (CAS No. 1806975-74-5)

4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1806975-74-5, is a derivative of pyridine and features a unique structural configuration that makes it particularly valuable for various synthetic applications. The presence of both difluoromethyl and hydroxy substituents, along with a methyl group and an acetonitrile moiety, endows this molecule with distinct chemical properties that are exploited in the design of novel bioactive molecules.

The compound's molecular structure, characterized by its nitrogen-containing heterocycle, positions it as a promising candidate for further exploration in medicinal chemistry. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. This feature has been extensively studied in the context of developing small-molecule inhibitors and other therapeutic agents. In recent years, there has been a surge in research focused on the synthesis and application of difluorinated compounds, owing to their demonstrated efficacy in modulating biological pathways.

One of the most compelling aspects of 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile is its potential utility in the development of drugs targeting neurological disorders. The pyridine core is a common scaffold in many neuroactive compounds, and modifications such as those present in this molecule can lead to enhanced pharmacological activity. For instance, studies have shown that pyridine derivatives can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The hydroxy group further contributes to the compound's versatility, allowing for further functionalization and derivatization to tailor its biological properties.

In addition to its neurological applications, 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile has shown promise in the field of anti-inflammatory research. The combination of the difluoromethyl, hydroxy, and acetonitrile groups creates a molecular environment that can interact with inflammatory pathways. Recent studies have demonstrated that pyridine-based compounds can modulate cytokine production and inhibit the activity of key enzymes involved in inflammation. This makes 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile a valuable tool for investigating novel anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group, for example, typically requires specialized reagents and catalysts to ensure high yield and selectivity. Similarly, the incorporation of the hydroxy group necessitates careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile with high purity and efficiency. These advancements are crucial for enabling further exploration of its pharmacological potential.

The compound's acetonitrile moiety also contributes to its chemical diversity, allowing for further derivatization into more complex structures. Acetonitrile-based compounds are widely used in medicinal chemistry due to their ability to form hydrogen bonds and engage in π-stacking interactions with biological targets. This property has been leveraged in the design of molecules that exhibit improved solubility and bioavailability, which are critical factors for drug development. The flexibility offered by the acetonitrile group makes 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile a versatile building block for constructing novel drug candidates.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-6-methylpyridine-3-acetonitrile (CAS No. 1806975-74-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a difluoromethyl, hydroxy, and acetonitrile group, make it an attractive candidate for further exploration in drug discovery. Recent advancements in synthetic chemistry and pharmacological research continue to highlight the importance of such compounds in developing new treatments for various diseases. As our understanding of molecular interactions grows, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.